![molecular formula C10H16N2O2 B6160273 (3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione CAS No. 22155-59-5](/img/no-structure.png)
(3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
Overview
Description
Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development . It’s a type of heterocyclic compound, which are widely used in the development of pharmaceuticals and performance materials .
Synthesis Analysis
Synthetic approaches to the construction of bicyclic systems containing the imidazole nucleus have been considered . Methods for obtaining derivatives of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyrimidine have been studied, and methods have been developed for catalytic hydrogenation of these compounds .Molecular Structure Analysis
The molecular structure of these types of compounds is typically a bicyclic system containing an imidazole nucleus . The exact structure can vary depending on the specific substitutions and reactions used in the synthesis process .Chemical Reactions Analysis
These compounds can undergo a variety of chemical reactions, including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their specific structure. They are typically solid at room temperature and can have varying solubilities in different solvents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R,8aR)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione involves the cyclization of a dipeptide intermediate. The dipeptide is synthesized from commercially available starting materials and then cyclized to form the target compound.", "Starting Materials": [ "L-alanine", "L-proline", "Isobutyric anhydride", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Synthesis of dipeptide intermediate", "a. Dissolve L-alanine (1.0 eq) and L-proline (1.0 eq) in methanol and add sodium hydroxide (1.1 eq) to the solution.", "b. Add isobutyric anhydride (1.1 eq) dropwise to the solution while stirring at room temperature.", "c. Stir the reaction mixture for 24 hours at room temperature.", "d. Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "e. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the dipeptide intermediate.", "Step 2: Cyclization to form target compound", "a. Dissolve the dipeptide intermediate in methanol and add sodium hydroxide (1.1 eq) to the solution.", "b. Heat the reaction mixture to reflux for 24 hours.", "c. Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "d. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the target compound." ] } | |
CAS RN |
22155-59-5 |
Molecular Formula |
C10H16N2O2 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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